Cas no 1546640-45-2 (1-(2-methyl-6-nitrophenyl)propan-2-one)

• Product Name: 1-(2-methyl-6-nitrophenyl)propan-2-one
• CAS No: 1546640-45-2
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 6216608
• PubChem ID: 115554092
• Update Time: 2025-05-21

1-(2-methyl-6-nitrophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-methyl-6-nitrophenyl)propan-2-one
• EN300-1843733
• 1546640-45-2
• F13149

• Inchi： 1S/C10H11NO3/c1-7-4-3-5-10(11(13)14)9(7)6-8(2)12/h3-5H,6H2,1-2H3
• InChI Key： JPOWMPPIBLNNJU-UHFFFAOYSA-N
• SMILES： O=C(C)CC1C(=CC=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 193.07389321g/mol
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 62.9Ų

Additional information on 1-(2-methyl-6-nitrophenyl)propan-2-one

Comprehensive Analysis of 1-(2-methyl-6-nitrophenyl)propan-2-one (CAS No. 1546640-45-2): Properties, Applications, and Industry Trends

The chemical compound 1-(2-methyl-6-nitrophenyl)propan-2-one (CAS No. 1546640-45-2) has garnered significant attention in recent years due to its unique structural features and versatile applications in organic synthesis. As a nitroaromatic ketone derivative, this compound exhibits distinct electronic properties that make it valuable for pharmaceutical intermediates and specialty chemical manufacturing. Researchers have particularly focused on its potential as a building block for heterocyclic compounds, which are crucial in drug discovery pipelines.

Recent advancements in green chemistry methodologies have sparked renewed interest in 1-(2-methyl-6-nitrophenyl)propan-2-one as a substrate for environmentally friendly transformations. The presence of both methyl and nitro substituents on the aromatic ring creates interesting electronic effects that influence its reactivity patterns. Many synthetic chemists are exploring its use in catalyzed cross-coupling reactions, especially in light of the 2023 Nobel Prize-winning work on click chemistry and bioorthogonal reactions.

The thermal stability and solubility profile of CAS 1546640-45-2 make it particularly suitable for high-temperature organic reactions. Analytical studies using HPLC-MS techniques have demonstrated its clean reaction pathways with minimal byproduct formation. This characteristic has become increasingly important as the chemical industry moves toward atom-efficient synthesis to reduce waste generation. The compound's crystalline structure has been extensively studied through X-ray diffraction analysis, revealing interesting packing motifs that could inform material science applications.

In the context of medicinal chemistry, derivatives of 1-(2-methyl-6-nitrophenyl)propan-2-one have shown promise as scaffolds for kinase inhibitor development. The pharmaceutical industry's growing demand for targeted therapies has driven research into modifying this core structure to create novel bioactive molecules. Computational chemistry approaches, including molecular docking studies, have predicted favorable binding interactions with several disease-relevant protein targets.

The compound's spectroscopic properties (including distinctive NMR chemical shifts and IR absorption bands) provide valuable analytical fingerprints for quality control in manufacturing processes. Recent publications have highlighted its utility in multicomponent reactions, where it serves as an efficient electrophilic partner. These developments align with current industry trends toward convergent synthetic strategies that streamline complex molecule assembly.

From a regulatory perspective, 1546640-45-2 has been evaluated for its environmental fate and biodegradation pathways. Modern QSAR modeling predicts favorable ecological profiles when proper handling protocols are followed. The compound's structure-activity relationships continue to be explored in academic and industrial laboratories worldwide, particularly in the context of developing sustainable chemical processes that minimize energy consumption.

Emerging applications in material science have revealed that 1-(2-methyl-6-nitrophenyl)propan-2-one can serve as a precursor for functionalized polymers with tunable electronic properties. Its incorporation into conjugated systems has shown potential for creating novel organic electronic materials, coinciding with the growing market for flexible electronics and wearable technologies.

The synthesis and applications of CAS 1546640-45-2 represent an excellent case study in modern molecular design principles. Its balanced combination of steric effects and electronic modulation offers numerous opportunities for structural diversification. As research continues to uncover new reactivities and applications for this versatile compound, it stands as a testament to the ongoing innovation in specialty chemical development and precision synthesis methodologies.